SK1-IN-1
SK1-IN-1
SK1-IN-1 is a potent sphingosine kinase 1 (SPHK1) inhibitor with an IC50 of 58 nM.
Brand Name:
Vulcanchem
CAS No.:
1218816-71-7
VCID:
VC0007101
InChI:
InChI=1S/C22H30N4O3/c1-14(24-22(28)20-18(27)12-13-23-20)16-7-9-17(10-8-16)21-25-19(29-26-21)11-6-15-4-2-3-5-15/h7-10,14-15,18,20,23,27H,2-6,11-13H2,1H3,(H,24,28)/t14-,18-,20-/m0/s1
SMILES:
CC(C1=CC=C(C=C1)C2=NOC(=N2)CCC3CCCC3)NC(=O)C4C(CCN4)O
Molecular Formula:
C₂₂H₃₀N₄O₃
Molecular Weight:
398.5
SK1-IN-1
CAS No.: 1218816-71-7
Inhibitors
VCID: VC0007101
Molecular Formula: C₂₂H₃₀N₄O₃
Molecular Weight: 398.5
| CAS No. | 1218816-71-7 |
|---|---|
| Product Name | SK1-IN-1 |
| Molecular Formula | C₂₂H₃₀N₄O₃ |
| Molecular Weight | 398.5 |
| IUPAC Name | (2S,3S)-N-[(1S)-1-[4-[5-(2-cyclopentylethyl)-1,2,4-oxadiazol-3-yl]phenyl]ethyl]-3-hydroxypyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C22H30N4O3/c1-14(24-22(28)20-18(27)12-13-23-20)16-7-9-17(10-8-16)21-25-19(29-26-21)11-6-15-4-2-3-5-15/h7-10,14-15,18,20,23,27H,2-6,11-13H2,1H3,(H,24,28)/t14-,18-,20-/m0/s1 |
| Standard InChIKey | GDJANRNMFHNVOW-DCPHZVHLSA-N |
| SMILES | CC(C1=CC=C(C=C1)C2=NOC(=N2)CCC3CCCC3)NC(=O)C4C(CCN4)O |
| Description | SK1-IN-1 is a potent sphingosine kinase 1 (SPHK1) inhibitor with an IC50 of 58 nM. |
| Reference | [1]. Xiang Y, et al. Discovery of novel sphingosine kinase-1 inhibitors. Part 2. Bioorg Med Chem Lett. 2010 Aug 1;20(15):4550-4. |
| PubChem Compound | 46911228 |
| Last Modified | Dec 05 2021 |
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